Gestodene Sulfate Sodium Salt
Gestodene Sulfate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1259126-61-8
VCID:
VC0029441
InChI:
InChI=1S/C21H26O5S.Na/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,4-2)26-27(23,24)25;/h2,10,12-13,16-19H,3,5-9,11H2,1H3,(H,23,24,25);/q;+1/p-1/t16-,17+,18+,19-,20-,21-;/m0./s1
SMILES:
CCC12CCC3C(C1C=CC2(C#C)OS(=O)(=O)[O-])CCC4=CC(=O)CCC34.[Na+]
Molecular Formula:
C21H25NaO5S
Molecular Weight:
412.476
Gestodene Sulfate Sodium Salt
CAS No.: 1259126-61-8
Reference Standards
VCID: VC0029441
Molecular Formula: C21H25NaO5S
Molecular Weight: 412.476
| CAS No. | 1259126-61-8 |
|---|---|
| Product Name | Gestodene Sulfate Sodium Salt |
| Molecular Formula | C21H25NaO5S |
| Molecular Weight | 412.476 |
| IUPAC Name | sodium;[(8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-3-oxo-1,2,6,7,8,9,10,11,12,14-decahydrocyclopenta[a]phenanthren-17-yl] sulfate |
| Standard InChI | InChI=1S/C21H26O5S.Na/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,4-2)26-27(23,24)25;/h2,10,12-13,16-19H,3,5-9,11H2,1H3,(H,23,24,25);/q;+1/p-1/t16-,17+,18+,19-,20-,21-;/m0./s1 |
| Standard InChIKey | BLWWIWNVHHIBER-YIAHKXKMSA-M |
| SMILES | CCC12CCC3C(C1C=CC2(C#C)OS(=O)(=O)[O-])CCC4=CC(=O)CCC34.[Na+] |
| Synonyms | (17α)-13-Ethyl-17-hydroxy-18,19-dinorpregna-4,15-dien-20-yn-3-one Sulfate Sodium Salt; |
| PubChem Compound | 46780430 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume